(3R,6R)-3,6-Diphenylpiperazine-2,5-dione

• IUPAC Name: (3R,6R)-3,6-diphenylpiperazine-2,5-dione
• InChI: InChI=1S/C16H14N2O2/c19-15-13(11-7-3-1-4-8-11)17-16(20)14(18-15)12-9-5-2-6-10-12/h1-10,13-14H,(H,17,20)(H,18,19)/t13-,14-/m1/s1
• InChI Key: BMGJGWGTAAJISM-ZIAGYGMSSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C(=O)NC(C(=O)N2)C3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)[C@@H]2C(=O)N[C@@H](C(=O)N2)C3=CC=CC=C3
• Molecular Formula: C16H14N2O2
• DSSTOX Substance ID: DTXSID00185381
• Molecular Weight: 266.29 g/mol
• CAS RN: 31485-02-6

Description

Typically, the description of a chemical compound includes its IUPAC name, molecular formula, and structure. It may also include its appearance and any notable characteristics.

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves the study of the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions required for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

• Versatile Organic Substrates : The compounds including (3R,6R)-3,6-Diphenylpiperazine-2,5-dione, are found to be versatile organic substrates. They can undergo various addition reactions in a stereoselective manner, leading to the formation of natural products and analogs or precursors for interesting α-amino or α-keto acid derivatives (Liebscher & Jin, 1999).

• Synthesis of Amino Acids : These compounds are used in the diastereoselective alkylation process, which is a convenient approach to synthesize both (S)- and (R)-alanine, important amino acids (Orena et al., 1992).

• Chemical Reductions : They are subject to chemical reductions, such as the reduction with zinc and acetic acid, leading to various derivatives. These reactions are key in the synthesis of specific chemical compounds (Marcuccio & Elix, 1984, 1985).

• Asymmetric Hydrogenation : The compound is involved in Ir-catalyzed double asymmetric hydrogenation, which is significant for the enantioselective synthesis of cyclic dipeptides (Ge et al., 2019).

• Condensation Reactions : It also finds applications in condensation reactions with aldehydes, used in synthesizing various chemical structures, including pharmaceuticals (Gallina & Liberatori, 1974).

• Chiral Solvating Properties : The compound demonstrates chiral solvating properties, which are important in stereochemical analyses in NMR spectroscopy (Wagger et al., 2007).

• Antimicrobial Activity : A derivative of this compound has shown antibacterial activity against Escherichia coli and Staphylococcus aureus (Bhattacharya et al., 2019).

• Synthesis of Cyclic Dipeptides : The compound is used in the synthesis of cyclic dipeptides, which are important in various biochemical processes (Quintero et al., 2018).

Mechanism of Action

This is typically used in the context of biological activity. It involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves understanding the safety measures that need to be taken while handling the compound, its toxicity, and its environmental impact.

Future Directions

This involves studying the current applications of the compound and potential future uses. It could also involve understanding the ongoing research related to the compound.